3-(3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}propyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

Specification

• CAS No.: 496775-89-4
• Molecular Formula: C31H24N4O3S
• Molecular Weight: 532.6 g/mol
• IUPAC Name: 2-[3-(5-phenacylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)propyl]benzo[de]isoquinoline-1,3-dione
• Standard InChI: InChI=1S/C31H24N4O3S/c36-26(21-10-3-1-4-11-21)20-39-31-33-32-27(35(31)23-14-5-2-6-15-23)18-9-19-34-29(37)24-16-7-12-22-13-8-17-25(28(22)24)30(34)38/h1-8,10-17H,9,18-20H2
• Standard InChI Key: AAQPRYOFFRLYEB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCCN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O

Introduction

Synthesis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the triazole ring and the attachment of the azatricyclo moiety. Techniques like NMR spectroscopy and mass spectrometry are crucial for confirming the structure.

Characterization

Characterization involves analyzing the compound's structure using techniques such as NMR and MS. Computational methods can also predict molecular geometry and electronic properties.

Potential Applications

Compounds with similar structures have shown potential in various therapeutic areas:

• Antifungal and Anticancer Properties: Triazole derivatives are often explored for these applications.

• Biological Interactions: The compound may interact with enzymes or receptors, leading to therapeutic effects.

Research Findings

While specific research findings for this compound are not available, related compounds have demonstrated promising pharmacological activities. For instance, triazole derivatives are known for their role in antifungal and anticancer drug development.

Data Tables

Given the lack of specific data for this compound, we can consider related compounds for comparison:

Compound Feature	Related Compound Example
Molecular Formula	C31H39Cl2N3O5 (for a different compound)
Molecular Weight	Approximately 444.55 g/mol (for a triazole derivative)
Solubility	Moderate in organic solvents like ethanol or DMSO
Biological Activity	Potential antifungal and anticancer properties

These tables provide a general overview based on similar compounds and highlight the need for specific research on the compound .